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Compound of Interest

Compound Name: Hydroxylamine-15N hydrochloride

Cat. No.: B032924 Get Quote

In-Depth Technical Guide: Hydroxylamine-15N
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Hydroxylamine-15N
hydrochloride, a crucial reagent in modern biochemical and pharmaceutical research. This

isotopically labeled compound is instrumental in a variety of applications, from elucidating

metabolic pathways to advancing drug discovery through stable isotope labeling.

Core Properties of Hydroxylamine-15N
Hydrochloride
Hydroxylamine-15N hydrochloride is a stable isotope-labeled form of hydroxylamine

hydrochloride, where the nitrogen atom is the heavy isotope ¹⁵N. This isotopic enrichment is

key to its utility in analytical techniques such as mass spectrometry (MS) and nuclear magnetic

resonance (NMR) spectroscopy.
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Property Value Citations

CAS Number 40711-48-6 [1][2]

Molecular Formula H₂¹⁵NOH·HCl [1][2]

Molecular Weight 70.48 g/mol [2]

Appearance
Colorless or off-white

crystalline solid

Purity Typically ≥98 atom % ¹⁵N [1]

Applications in Research and Drug Development
The primary value of Hydroxylamine-15N hydrochloride lies in its role as a versatile tool for

isotopic labeling. The ¹⁵N label allows for the precise tracking and quantification of molecules in

complex biological systems, overcoming the challenges of background interference from

endogenous, unlabeled species.[1]

Key applications include:

Quantitative Proteomics: It is used to introduce a stable isotope label into proteins, enabling

accurate quantification in proteomics studies.[1] This is often achieved through the chemical

modification of specific amino acid residues.

Metabolism Research: As a precursor in the synthesis of other ¹⁵N-labeled compounds, it

aids in tracing the metabolic fate of nitrogen-containing molecules and analyzing metabolic

flux.[1]

Elucidation of Reaction Mechanisms: The ¹⁵N label serves as a tracer to determine the

pathways of chemical reactions and confirm reaction stoichiometry.[1]

Synthesis of Labeled Drugs and Intermediates: In drug development, it is used to synthesize

¹⁵N-labeled versions of drug candidates or their metabolites for pharmacokinetic and

pharmacodynamic studies.

Experimental Protocols
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Below are generalized methodologies for common applications of Hydroxylamine-15N
hydrochloride. Researchers should optimize these protocols for their specific experimental

contexts.

Protocol 1: Cleavage of Protein Cross-linkers
This protocol is adapted for the cleavage of specific types of cross-linkers used in protein

structural studies.

Solution Preparation: Immediately before use, prepare a 2.0 M Hydroxylamine-15N
hydrochloride solution in a suitable buffer (e.g., phosphate buffer, pH 8.5). Adjust the pH

back to 8.5 with NaOH after dissolution.

Incubation: Warm the hydroxylamine solution to 37°C. Mix equal volumes of the cross-linked

sample and the hydroxylamine solution. Incubate for 3-6 hours with constant mixing.

Removal of Excess Reagent: Promptly remove the excess hydroxylamine using dialysis or a

desalting column.

Analysis: Analyze the cleaved products by SDS-PAGE to assess the efficiency of the

cleavage reaction.

Protocol 2: Deacetylation of SATA-modified Proteins
This procedure is for the deprotection of sulfhydryl groups on proteins modified with SATA (N-

succinimidyl S-acetylthioacetate).

Reagent Preparation: Prepare a 0.5 M Hydroxylamine-15N hydrochloride solution

containing 25 mM EDTA in a suitable buffer (e.g., phosphate-buffered saline, pH 7.2-8.5).

This solution should be made fresh.

Reaction: Combine 1.0 mL of the SATA-modified protein solution with 100 µL of the prepared

0.5 M hydroxylamine solution.

Incubation: Mix the solution and incubate for 2 hours at room temperature.

Purification: Purify the resulting sulfhydryl-modified protein from the excess hydroxylamine

and other reaction components using a desalting column.
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Visualizing Experimental Workflows
The following diagrams illustrate key processes involving Hydroxylamine-15N hydrochloride.
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Caption: Workflow for protein labeling using Hydroxylamine-15N hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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